Cas no 1425040-08-9 (3-(3-Nitrophenoxy)pyrrolidine hydrochloride)

• Product Name: 3-(3-Nitrophenoxy)pyrrolidine hydrochloride
• CAS No: 1425040-08-9
• MF: C₁₀H₁₃ClN₂O₃
• MW: 244.674821615219
• CID: 4699560
• Update Time: 2025-11-01

3-(3-Nitrophenoxy)pyrrolidine hydrochloride Chemical and Physical Properties

Names and Identifiers

• 3-(3-Nitrophenoxy)pyrrolidine hydrochloride

• Inchi： 1S/C10H12N2O3.ClH/c13-12(14)8-2-1-3-9(6-8)15-10-4-5-11-7-10;/h1-3,6,10-11H,4-5,7H2;1H
• InChI Key： IGEARFLNSYGZDV-UHFFFAOYSA-N
• SMILES： Cl.O(C1C=CC=C(C=1)[N+](=O)[O-])C1CNCC1

Computed Properties

• Exact Mass: 244.061
• Monoisotopic Mass: 244.061
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 229
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 67.1

Additional information on 3-(3-Nitrophenoxy)pyrrolidine hydrochloride

Introduction to 3-(3-Nitrophenoxy)pyrrolidine hydrochloride (CAS No. 1425040-08-9)

3-(3-Nitrophenoxy)pyrrolidine hydrochloride is a specialized organic compound that has garnered significant attention in the field of pharmaceutical research and development. This compound, identified by its CAS number 1425040-08-9, belongs to a class of molecules that exhibit promising biological activities, making it a subject of intense study in medicinal chemistry. The nitrophenoxy moiety and the pyrrolidine ring are key structural features that contribute to its unique chemical and pharmacological properties, positioning it as a valuable scaffold for drug discovery.

The synthesis and characterization of 3-(3-Nitrophenoxy)pyrrolidine hydrochloride have been refined through advanced chemical methodologies, ensuring high purity and yield. The presence of the nitro group in the phenyl ring introduces a region of electrophilic reactivity, which can be exploited in various biochemical interactions. This feature has been leveraged in the design of novel compounds targeting specific enzymatic pathways relevant to human health.

In recent years, the pharmaceutical industry has seen a surge in the exploration of nitroaromatic compounds due to their versatile biological effects. 3-(3-Nitrophenoxy)pyrrolidine hydrochloride is no exception, with researchers investigating its potential as an intermediate in the synthesis of more complex molecules. Its pyrrolidine core is particularly noteworthy, as it is a common motif in bioactive natural products and synthetic drugs, known for its ability to modulate receptor binding and enzyme activity.

One of the most compelling aspects of 3-(3-Nitrophenoxy)pyrrolidine hydrochloride is its role in preclinical studies aimed at identifying new therapeutic agents. The nitrophenoxy group has been shown to interact with various biological targets, including kinases and other enzymes involved in signal transduction. These interactions are critical for understanding disease mechanisms and developing targeted treatments. The hydrochloride salt form enhances solubility and stability, making it more amenable to formulation into drug candidates.

Recent advancements in computational chemistry have enabled more efficient virtual screening of compounds like 3-(3-Nitrophenoxy)pyrrolidine hydrochloride. By leveraging molecular docking simulations and machine learning algorithms, researchers can predict binding affinities and optimize lead structures with greater precision. This approach has accelerated the discovery pipeline, allowing for rapid identification of promising candidates for further experimental validation.

The pharmacokinetic profile of 3-(3-Nitrophenoxy)pyrrolidine hydrochloride is another area of active investigation. Understanding how this compound is absorbed, distributed, metabolized, and excreted (ADME) is essential for designing effective drug regimens. Preliminary studies suggest that the compound exhibits favorable pharmacokinetic properties, which could translate into improved therapeutic outcomes when developed into a drug product.

In conclusion, 3-(3-Nitrophenoxy)pyrrolidine hydrochloride (CAS No. 1425040-08-9) represents a significant advancement in pharmaceutical chemistry. Its unique structural features and promising biological activities make it a cornerstone in the development of novel therapeutics. As research continues to uncover new applications for this compound, its importance in addressing unmet medical needs will only grow.